molecular formula C9H13N3O2 B8503470 Sec-butyl-(5-nitro-pyridin-2-yl)-amine

Sec-butyl-(5-nitro-pyridin-2-yl)-amine

Cat. No. B8503470
M. Wt: 195.22 g/mol
InChI Key: CPCXMFKPCLHODI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Sec-butyl-(5-nitro-pyridin-2-yl)-amine is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sec-butyl-(5-nitro-pyridin-2-yl)-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sec-butyl-(5-nitro-pyridin-2-yl)-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H13N3O2

Molecular Weight

195.22 g/mol

IUPAC Name

N-butan-2-yl-5-nitropyridin-2-amine

InChI

InChI=1S/C9H13N3O2/c1-3-7(2)11-9-5-4-8(6-10-9)12(13)14/h4-7H,3H2,1-2H3,(H,10,11)

InChI Key

CPCXMFKPCLHODI-UHFFFAOYSA-N

Canonical SMILES

CCC(C)NC1=NC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-nitropyridine (341 mg, 1.68 mmol), (S)-(+)-sec butylamine (123 mg, 1.68 mmol), and finely ground potassium carbonate (707 mg, 5.1 mmol) were heated to 80° C. in 15 mL anhydrous DMF for 3.5 hrs. The mixture was diluted with EtOAc, extracted with H2O and dried over MgSO4. The EtOAc layer was filtered, evaporated to dryness and purified by flash chromatography to yield 233 mg. ES-MS calcd for C9H13N3O2 (m/e) 195.22, obsd 196.1 (M+H).
Quantity
341 mg
Type
reactant
Reaction Step One
Quantity
123 mg
Type
reactant
Reaction Step One
Quantity
707 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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